Cas no 899213-02-6 (1-ethyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one)

• Product name: 1-ethyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• CAS No: 899213-02-6
• MF: C₁₉H₁₉NO₃S
• MW: 341.424063920975
• CID: 6365660
• PubChem ID: 18559343

1-ethyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• 1-ethyl-6-methyl-3-(4-methylphenyl)sulfonylquinolin-4-one
• 899213-02-6
• 1-ethyl-6-methyl-3-tosylquinolin-4(1H)-one
• F1603-0328
• CCG-135666
• AKOS001838263

• Inchi： 1S/C19H19NO3S/c1-4-20-12-18(19(21)16-11-14(3)7-10-17(16)20)24(22,23)15-8-5-13(2)6-9-15/h5-12H,4H2,1-3H3
• InChI Key： WMEGBFQGEHPRIR-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(C)C=C2)C(=O)C(S(C2=CC=C(C)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 341.10856464g/mol
• Monoisotopic Mass: 341.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones